Cas no 108103-39-5 (N-cyclohexyl-3,5-dimethoxyaniline)

• Product Name: N-cyclohexyl-3,5-dimethoxyaniline
• CAS No: 108103-39-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD11142965
• CID: 5186105
• PubChem ID: 13793993
• Update Time: 2026-03-05

N-cyclohexyl-3,5-dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclohexyl-3,5-dimethoxy-
• N-cyclohexyl-3,5-dimethoxyaniline

• MDL： MFCD11142965
• Inchi： 1S/C14H21NO2/c1-16-13-8-12(9-14(10-13)17-2)15-11-6-4-3-5-7-11/h8-11,15H,3-7H2,1-2H3
• InChI Key： SCZOLJLGXYBVCN-UHFFFAOYSA-N
• SMILES： C1(NC2CCCCC2)=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-cyclohexyl-3,5-dimethoxyaniline

N-cyclohexyl-3,5-dimethoxyaniline (CAS 108103-39-5): A Comprehensive Guide to Properties, Applications, and Market Trends

N-cyclohexyl-3,5-dimethoxyaniline (CAS 108103-39-5) is a specialized chemical compound that has gained significant attention in various industrial and research applications. This organic amine derivative features a unique molecular structure combining a cyclohexyl group with dimethoxy-substituted aniline, making it valuable for multiple synthetic and functional purposes.

The compound's molecular formula is C₁₄H₂₁NO₂, with a molecular weight of 235.33 g/mol. Its distinctive chemical structure contributes to several interesting properties, including moderate solubility in organic solvents and stability under standard conditions. Researchers particularly value N-cyclohexyl-3,5-dimethoxyaniline for its role as a building block in pharmaceutical intermediates and specialty chemicals.

In recent years, the demand for N-cyclohexyl-3,5-dimethoxyaniline has increased due to its applications in advanced material synthesis. The compound serves as a precursor in the production of liquid crystal materials and organic electronic components, aligning with current trends in flexible electronics and display technologies. This connection to cutting-edge technologies makes CAS 108103-39-5 particularly relevant in today's market.

The synthesis of N-cyclohexyl-3,5-dimethoxyaniline typically involves the reaction of 3,5-dimethoxyaniline with cyclohexyl halides or through reductive amination processes. Manufacturers have developed optimized protocols to ensure high purity (>98%) and yield, meeting the stringent requirements of pharmaceutical-grade chemicals and electronic materials production.

From a safety perspective, N-cyclohexyl-3,5-dimethoxyaniline requires standard laboratory precautions. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage should be in cool, dry conditions away from strong oxidizers.

The global market for N-cyclohexyl-3,5-dimethoxyaniline has shown steady growth, particularly in Asia-Pacific regions where electronic material production and pharmaceutical manufacturing are expanding rapidly. Current market analysis suggests a compound annual growth rate (CAGR) of approximately 5-7% for similar specialty amines, with CAS 108103-39-5 following this trend.

Research into novel applications of N-cyclohexyl-3,5-dimethoxyaniline continues to expand. Recent studies have explored its potential in organic photovoltaics and as a ligand in catalytic systems. These developments align with global interests in renewable energy technologies and green chemistry initiatives, making the compound increasingly relevant to contemporary scientific challenges.

Quality control for N-cyclohexyl-3,5-dimethoxyaniline typically involves HPLC analysis, with specifications including appearance (white to off-white crystalline powder), melting point range (typically 85-88°C), and moisture content (<0.5%). These stringent quality parameters ensure consistency for industrial applications where precise chemical composition is critical.

The pricing of N-cyclohexyl-3,5-dimethoxyaniline varies based on purity and quantity, with research-grade quantities (1-10g) typically ranging from $50-100 per gram, while bulk industrial quantities may be available at significantly lower unit costs. Market fluctuations in precursor materials can affect pricing, particularly for the dimethoxyaniline derivatives market segment.

Environmental considerations for N-cyclohexyl-3,5-dimethoxyaniline include proper waste disposal methods and biodegradability studies. While not classified as persistent in the environment, responsible handling aligns with growing industry emphasis on sustainable chemistry practices and green manufacturing principles.

Future prospects for CAS 108103-39-5 appear promising, particularly as research continues into its potential applications in advanced functional materials. The compound's versatility and relatively straightforward synthesis make it an attractive candidate for further development in various high-tech industries.

For researchers and industrial users seeking N-cyclohexyl-3,5-dimethoxyaniline, it's important to source from reputable suppliers who can provide comprehensive analytical data and material safety documentation. The growing importance of supply chain transparency in the specialty chemicals market makes supplier verification increasingly critical.

In conclusion, N-cyclohexyl-3,5-dimethoxyaniline (CAS 108103-39-5) represents an important specialty chemical with diverse applications across multiple industries. Its relevance to current technological trends and ongoing research into new applications ensure its continued importance in the fine chemicals sector for the foreseeable future.